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Compound of Interest

Compound Name: Sodium chromate CR-51

Cat. No.: B078451 Get Quote

IMMEDIATE ACTION REQUIRED: Sodium Chromate (Cr-51) is a highly hazardous material,

posing significant health risks. It is classified as a human carcinogen, a mutagen, and a

reproductive hazard.[1][2][3] In its radioactive form as Chromium-51 (Cr-51), it also presents a

radiation hazard.[4][5] This guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals. Strict adherence

to these protocols is mandatory to ensure personnel safety and regulatory compliance.

Hazard Summary
Sodium Chromate is corrosive and can cause severe burns to the skin and eyes.[6][7] It is fatal

if inhaled and toxic if swallowed.[2][3][7] Prolonged or repeated exposure can lead to organ

damage.[3][6] As Cr-51, the material emits gamma and X-ray radiation, requiring specific

precautions to minimize exposure.[4][5]

Personal Protective Equipment (PPE)
A designated area for handling Cr-51 must be established.[4] The following PPE is the

minimum requirement and must be worn at all times when handling Sodium Chromate (Cr-51).
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PPE Category Specification Rationale

Respiratory Protection

Full-face air-purifying respirator

with appropriate cartridges for

dusts and mists. A self-

contained breathing apparatus

(SCBA) may be necessary for

spills or emergencies.[2][8]

Protects against inhalation of

fatal dust particles.[3][6]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes that

can cause severe eye burns

and damage.[1][2][6]

Hand Protection

Inner and outer chemical-

resistant gloves (e.g., nitrile

base with heavy butyl or

neoprene over-gloves).[9]

Gloves must be inspected

before use and disposed of

after.

Prevents skin contact, which

can cause burns, allergic

reactions, and absorption of

the harmful substance.[2][6]

Body Protection

A lab coat, coveralls, and a

chemical-resistant apron.[9]

Disposable protective suits are

recommended.[8]

Protects skin from

contamination and prevents

the spread of the hazardous

material.[1]

Radiation Protection

Whole body and extremity

dosimeters.[4] Lead shielding

for vials and work areas.[4]

Monitors and minimizes

radiation exposure from the Cr-

51 isotope.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Sodium Chromate (Cr-51) in a

laboratory setting.

Preparation:

Designate and Prepare the Work Area:
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Clearly label the designated area for Cr-51 handling.[4]

Ensure the work area is in a fume hood or a ventilated enclosure.[1][4]

Cover work surfaces with absorbent, plastic-backed paper.[10]

Place lead shielding around the work area.[4][10]

Have an operational and calibrated radiation survey meter (e.g., Geiger-Mueller detector)

present.[4][10]

Assemble all Materials:

Gather all necessary chemicals, equipment, and waste containers before starting.

Ensure all containers are clearly labeled.[4]

Don PPE:

Put on all required PPE as specified in the table above.

Handling:

Indirect Handling:

Use tools such as tongs or forceps to handle the primary container of Cr-51 to increase

distance and reduce radiation exposure.[4][10]

Aliquoting and Transfer:

Perform all operations that may generate dust or aerosols within a fume hood.

Use spill trays to contain any potential leaks.[4]

Monitoring:

Continuously monitor the work area and your gloves for contamination with the survey

meter.[4][10]
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If contamination is detected, decontaminate immediately.

Post-Handling:

Secure the Source:

Return the primary Cr-51 container to its shielded storage location.[4]

Decontamination:

Wipe down the work area and any equipment used with an appropriate cleaning agent.

Survey the area to ensure it is free of contamination.

Doff PPE:

Remove and dispose of protective clothing, ensuring not to contaminate yourself in the

process.[4]

Wash hands thoroughly after removing gloves.[6]

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][2] Seek

immediate medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids.[1][2] Seek immediate medical attention.

[1][2]

Inhalation

Move the person to fresh air.[1][6] If not

breathing, give artificial respiration.[1][6] Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[2][6] Never give

anything by mouth to an unconscious person.[6]

Get medical attention immediately.[1][2]

Spill

Evacuate the area.[11] Moisten the spilled

material or use a HEPA-filter vacuum for clean-

up and place it into a sealed, labeled container

for hazardous waste.[11] Do not allow the

substance to enter drains.[6]

Disposal Plan
Sodium Chromate (Cr-51) is considered hazardous and radioactive waste and must be

disposed of accordingly.

Segregation: Do not mix with other waste streams.[9]

Containment: All solid and liquid waste must be collected in clearly labeled, sealed, and

shielded containers.[4][11]

Disposal:

Contact a licensed professional waste disposal service for chemical disposal.[6]
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For the radioactive component, waste should be held for decay in shielded containers

before disposal as per institutional and regulatory guidelines.[4]

This material and its container must be disposed of as hazardous waste.[2] Avoid release

to the environment.[2]

Quantitative Data
Occupational Exposure Limits for Hexavalent Chromium

Organization Limit Value

OSHA
PEL (Permissible Exposure

Limit)
0.005 mg/m³

NIOSH
REL (Recommended Exposure

Limit)
0.0002 mg/m³

(Source: Safety Data Sheet[6])

Physical Properties of Chromium-51

Property Value

Physical Half-Life 27.7 days[4][5]

Principal Radiation Emissions
Gamma: 0.320 MeV (9.8%)X-ray: 0.005 MeV

(22.3%)[4]

Half-Value Layer (Lead) 1.7 mm[4]

Experimental Workflow and Logic Diagrams
Below is a diagram illustrating the standard workflow for handling Sodium Chromate (Cr-51).
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Preparation Phase

Handling Phase

Post-Handling Phase

Waste Disposal

1. Designate & Prepare Work Area
(Fume Hood, Shielding, Survey Meter)

2. Assemble Materials

3. Don Full PPE

4. Indirect Handling
(Tongs, Forceps)

5. Aliquot / Transfer
(Spill Tray)

6. Continuous Monitoring
(Survey Meter)

Collect in Labeled,
Shielded Container

7. Secure Source in Shielded Storage

8. Decontaminate Work Area

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sodium Chromate (Cr-51).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b078451?utm_src=pdf-custom-synthesis
https://www.oxfordlabchem.com/msds/(S-08041)%20SODIUM%20CHROMATE%20Tetrahydrate%2099%20%20AR.pdf
https://dept.harpercollege.edu/chemistry/msds/Sodium%20chromate%20FisherMSDS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/111600-SDS-EN.pdf
https://resources.revvity.com/pdfs/gde-chromium-51-safe-handling-guide.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/chromitope%20sodium.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://www.senturyreagents.com/msds/sodium_chromate_solution.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://case.edu/ehs/sites/default/files/2024-06/Cr51.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://www.benchchem.com/product/b078451#personal-protective-equipment-for-handling-sodium-chromate-cr-51
https://www.benchchem.com/product/b078451#personal-protective-equipment-for-handling-sodium-chromate-cr-51
https://www.benchchem.com/product/b078451#personal-protective-equipment-for-handling-sodium-chromate-cr-51
https://www.benchchem.com/product/b078451#personal-protective-equipment-for-handling-sodium-chromate-cr-51
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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